Cas no 728896-66-0 (Anthranilicacid,N-(2-aminobutyl)-(5CI))

• Product Name: Anthranilicacid,N-(2-aminobutyl)-(5CI)
• CAS No: 728896-66-0
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 559137
• Update Time: 2023-03-29

Anthranilicacid,N-(2-aminobutyl)-(5CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[(2-aminobutyl)amino]-
• Anthranilicacid, N-(2-aminobutyl)- (5CI)
• Anthranilicacid,N-(2-aminobutyl)-(5CI)

• Inchi： 1S/C11H16N2O2/c1-2-8(12)7-13-10-6-4-3-5-9(10)11(14)15/h3-6,8,13H,2,7,12H2,1H3,(H,14,15)
• InChI Key： LDTKSJYLRAIRFW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NCC(N)CC

Computed Properties

• Exact Mass: 208.121
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.2
• Topological Polar Surface Area: 75.4A^2